7-(Difluoromethyl)-2-methyl-5-(naphthalen-1-yl)pyrazolo[1,5-a]pyrimidine

• Molecular Formula: C18H13F2N3
• Molecular Weight: 309.3 g/mol
• IUPAC Name: 7-(difluoromethyl)-2-methyl-5-naphthalen-1-ylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C18H13F2N3/c1-11-9-17-21-15(10-16(18(19)20)23(17)22-11)14-8-4-6-12-5-2-3-7-13(12)14/h2-10,18H,1H3
• InChI Key: VDDGGHOPQZJZTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=CC(=NC2=C1)C3=CC=CC4=CC=CC=C43)C(F)F

Description

7-(Difluoromethyl)-2-methyl-5-(naphthalen-1-yl)pyrazolo[1,5-a]pyrimidine is a heterocyclic compound that belongs to the pyrazolo[1,5-a]pyrimidine family.

Preparation Methods

The synthesis of 7-(Difluoromethyl)-2-methyl-5-(naphthalen-1-yl)pyrazolo[1,5-a]pyrimidine typically involves the cyclocondensation of 3,4-substituted 5-aminopyrazoles with unsymmetrical 1,3-dicarbonyl compounds containing the difluoromethyl group. This reaction is carried out in acetic acid to yield the desired 7-difluoromethyl derivative . Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring high yield and purity.

Chemical Reactions Analysis

7-(Difluoromethyl)-2-methyl-5-(naphthalen-1-yl)pyrazolo[1,5-a]pyrimidine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can yield different reduced forms of the compound.

Substitution: It can undergo nucleophilic substitution reactions, where different nucleophiles replace the existing groups on the compound. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like amines and thiols.

Scientific Research Applications

7-(Difluoromethyl)-2-methyl-5-(naphthalen-1-yl)pyrazolo[1,5-a]pyrimidine has several scientific research applications:

Medicinal Chemistry: It is studied for its potential as an inhibitor of various enzymes and receptors, making it a candidate for drug development.

Biological Research: The compound’s biological activities, such as antimicrobial, anticancer, and anti-inflammatory properties, are of significant interest.

Material Science: Its unique chemical structure makes it useful in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 7-(Difluoromethyl)-2-methyl-5-(naphthalen-1-yl)pyrazolo[1,5-a]pyrimidine involves its interaction with specific molecular targets, such as enzymes and receptors. The compound binds to these targets, inhibiting their activity and thereby exerting its biological effects. The pathways involved may include inhibition of kinase activity, modulation of receptor signaling, and interference with metabolic processes .

Comparison with Similar Compounds

Similar compounds to 7-(Difluoromethyl)-2-methyl-5-(naphthalen-1-yl)pyrazolo[1,5-a]pyrimidine include other pyrazolo[1,5-a]pyrimidine derivatives, such as:

Pyrazolo[3,4-d]pyrimidine: Known for its CDK2 inhibitory activity.

Pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine: Studied for its anticancer properties.

Ethyl 7-difluoromethyl-5-phenylpyrazolo[1,5-a]pyrimidine-3-carboxylate: Noted for its antiviral activity